Cas no 956690-99-6 (4-Bromo-1-(4-(trifluoromethoxy)phenyl)-1H-pyrazole)

• Product Name: 4-Bromo-1-(4-(trifluoromethoxy)phenyl)-1H-pyrazole
• CAS No: 956690-99-6
• MF: C₁₀H₆BrF₃N₂O
• MW: 307.066651821136
• CID: 890346
• Update Time: 2023-08-03

4-Bromo-1-(4-(trifluoromethoxy)phenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(4-(trifluoromethoxy)phenyl)-1H-pyrazole
• 4-bromo-1-[4-(trifluoromethoxy)phenyl]-1H-pyrazole
• APKJRGMRUBXUAS-UHFFFAOYSA-N
• STK780071
• ST4114703
• AM20041465
• [4-(4-bromopyrazolyl)phenoxy]trifluoromethane
• 4-Bromo-1-(4-trifluoromethoxyphenyl)-1H-pyrazole
• 4-Bromo-1-(4-(trifluoromethoxy)phenyl)-1H-pyrazole

• Inchi： 1S/C10H6BrF3N2O/c11-7-5-15-16(6-7)8-1-3-9(4-2-8)17-10(12,13)14/h1-6H
• InChI Key： APKJRGMRUBXUAS-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 256
• Topological Polar Surface Area: 27